molecular formula C14H15F3N2O2 B3122828 (3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one CAS No. 303986-93-8

(3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one

Cat. No. B3122828
CAS RN: 303986-93-8
M. Wt: 300.28 g/mol
InChI Key: XPAQFSQEBYBBHR-QRLRYFCNSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one is a useful research compound. Its molecular formula is C14H15F3N2O2 and its molecular weight is 300.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Betalains: Chemistry and Biochemistry

Betalains, like the specified compound, are involved in plant chemistry. Khan and Giridhar (2015) discuss betalains, which are pigments with a nitrogenous core structure, highlighting their roles, synthesis, and applications. Betalains have been studied for their antioxidant properties and potential health benefits, suggesting a similar interest could be explored for other nitrogenous compounds (Khan & Giridhar, 2015).

Fluorinated Compounds: Sources and Health Risks

The study of fluorinated alternatives to persistent organic pollutants (POPs) by Wang et al. (2019) explores the environmental and health impacts of these compounds. Given the trifluoro component in the specified compound, research into fluorinated compounds' toxicity and environmental fate is relevant (Wang et al., 2019).

Furan Derivatives: From Plant Biomass

Chernyshev, Kravchenko, and Ananikov (2017) review the conversion of plant biomass into furan derivatives, highlighting the potential of such compounds in creating sustainable materials and fuels. This indicates the broader interest in utilizing organic compounds for innovative applications (Chernyshev et al., 2017).

Amyloid Imaging in Alzheimer's Disease

Research into specific imaging agents for Alzheimer's disease, as discussed by Nordberg (2007), showcases the application of chemical compounds in medical diagnostics. The study of compounds that bind to specific brain receptors or structures for imaging purposes could relate to research into compounds with specific binding properties (Nordberg, 2007).

properties

IUPAC Name

(3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)hexa-3,5-dien-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15F3N2O2/c1-19(2)8-7-10(9-13(21)14(15,16)17)18-11-5-3-4-6-12(11)20/h3-9,18,20H,1-2H3/b8-7-,10-9-
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XPAQFSQEBYBBHR-QRLRYFCNSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C=CC(=CC(=O)C(F)(F)F)NC1=CC=CC=C1O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(C)/C=C\C(=C\C(=O)C(F)(F)F)\NC1=CC=CC=C1O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15F3N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one
Reactant of Route 2
(3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one
Reactant of Route 3
(3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one
Reactant of Route 4
(3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one
Reactant of Route 5
(3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one
Reactant of Route 6
Reactant of Route 6
(3Z,5Z)-6-(dimethylamino)-1,1,1-trifluoro-4-(2-hydroxyanilino)-3,5-hexadien-2-one

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